Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate

• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol
• IUPAC Name: ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C19H28N2O3/c1-4-24-19(23)16-6-5-10-21(13-16)11-9-18(22)20-17-8-7-14(2)15(3)12-17/h7-8,12,16H,4-6,9-11,13H2,1-3H3,(H,20,22)
• InChI Key: KJXSQUDNJGJYFJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC(=C(C=C2)C)C

Description

Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate, also known as EDP-239, is a synthetic compound that has been studied for its potential use in medical research. This compound belongs to a class of compounds known as piperidinecarboxylates, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate is not fully understood, but it is thought to involve the modulation of the sigma-1 receptor. This receptor is located in the endoplasmic reticulum of cells and is involved in a variety of cellular processes, including calcium signaling and protein folding. Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate has been shown to modulate the activity of this receptor, which may lead to a variety of physiological effects.
Biochemical and Physiological Effects
Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate has been shown to have several biochemical and physiological effects in animal models. It has been shown to have analgesic effects, reducing pain perception in mice. It has also been shown to have anxiolytic effects, reducing anxiety-like behavior in rats. Additionally, Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate has been shown to have neuroprotective effects, reducing the damage caused by ischemic stroke in rats.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate in laboratory experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological effects of this receptor. However, one limitation is that the compound has not been extensively studied in humans, so its safety and efficacy in humans is not well understood.

Future Directions

There are several future directions for research on Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate and its effects on the sigma-1 receptor. Finally, more studies are needed to determine the safety and efficacy of Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate in humans.

Synthesis Methods

The synthesis of Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate involves several steps, including the reaction of piperidine with ethyl chloroformate and the subsequent addition of 3-(3,4-dimethylanilino)-3-oxopropionic acid. The final step involves the esterification of the carboxylic acid group with ethanol to form the ethyl ester.

Scientific Research Applications

Ethyl 1-[3-(3,4-dimethylanilino)-3-oxopropyl]-3-piperidinecarboxylate has been studied for its potential use in medical research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes, including pain perception, memory, and mood regulation.